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Compound of Interest

Compound Name: 4-Iodobenzoic acid

Cat. No.: B057085 Get Quote

An In-depth Technical Guide to the Solubility of 4-Iodobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-iodobenzoic
acid in various solvents. The document collates available quantitative and qualitative data,

presents detailed experimental protocols for solubility determination, and includes graphical

representations of experimental workflows to assist researchers in applying this information.

Physicochemical Properties of 4-Iodobenzoic Acid
4-Iodobenzoic acid is a white to off-white crystalline solid.[1][2] Its structure, consisting of a

benzene ring substituted with a carboxylic acid group and an iodine atom, dictates its solubility

behavior. The carboxylic acid group can participate in hydrogen bonding, while the iodinated

benzene ring is largely nonpolar.

Table 1: Physicochemical Properties of 4-Iodobenzoic Acid
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Property Value Reference(s)

CAS Number 619-58-9 [3][4]

Molecular Formula C₇H₅IO₂ [3][4]

Molecular Weight 248.02 g/mol [3][5]

Melting Point 270-273 °C [3][6]

pKa (at 25 °C) 4.00 [7]

Appearance
White to off-white crystalline

powder
[1][2]

Solubility Profile
The solubility of 4-iodobenzoic acid is influenced by the polarity of the solvent and its ability to

form hydrogen bonds. As a carboxylic acid, its solubility in aqueous solutions is highly

dependent on pH.

Aqueous Solubility
4-Iodobenzoic acid is slightly soluble in cold water.[8] The quantitative solubility in water at 25

°C has been reported to be 0.04 g/L.[1][7] Its solubility is expected to increase in alkaline

solutions due to the deprotonation of the carboxylic acid group to form the more soluble

carboxylate salt.

Organic Solvent Solubility
Qualitative data indicates that 4-iodobenzoic acid is soluble in a range of polar organic

solvents.[8] It is described as soluble in alcohols (such as ethanol) and ether.[8] It is also

soluble in hot water.[9]

Table 2: Quantitative Solubility of 4-Iodobenzoic Acid

Solvent Temperature (°C) Solubility (g/L) Reference(s)

Water 25 0.04 [1][7]
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Note: Extensive quantitative solubility data for 4-iodobenzoic acid in a wide range of organic

solvents is not readily available in the public domain. The IUPAC-NIST Solubility Data Series,

Volume 99, is a potential source for such data, but was not accessible for this review.

Table 3: Qualitative Solubility of 4-Iodobenzoic Acid

Solvent Solubility Reference(s)

Cold Water Slightly Soluble / Insoluble [1][8]

Hot Water Soluble [9]

Alcohol (Ethanol) Soluble [8]

Ether Soluble [8]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is critical for various applications in research and

development. The following sections detail standard methodologies for both qualitative and

quantitative solubility assessment.

Protocol for Qualitative Solubility Classification
This protocol allows for the classification of a compound's solubility based on its behavior in a

series of common solvents, which can indicate the presence of acidic or basic functional

groups.

Objective: To determine the solubility class of 4-iodobenzoic acid.

Materials:

4-Iodobenzoic acid

Test tubes

Vortex mixer

Deionized water
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Diethyl ether

5% (w/v) Sodium hydroxide (NaOH) solution

5% (w/v) Sodium bicarbonate (NaHCO₃) solution

5% (v/v) Hydrochloric acid (HCl) solution

Procedure:

Water Solubility: Add approximately 25 mg of 4-iodobenzoic acid to a test tube containing

0.75 mL of deionized water. Vigorously shake or vortex the tube for 2 minutes. Observe if the

solid dissolves completely.

Ether Solubility: If soluble in water, repeat the test with diethyl ether. Add approximately 25

mg of 4-iodobenzoic acid to a test tube containing 0.75 mL of diethyl ether. Vigorously

shake or vortex and observe.

Acid/Base Solubility Tests (if insoluble in water):

5% NaOH: To a test tube containing 25 mg of 4-iodobenzoic acid, add 0.75 mL of 5%

NaOH solution in portions, shaking after each addition. Observe for dissolution.

5% NaHCO₃: Repeat the above step using 5% NaHCO₃ solution. Carboxylic acids are

typically soluble in both strong and weak bases.

5% HCl: To a fresh test tube with 25 mg of 4-iodobenzoic acid, add 0.75 mL of 5% HCl

solution and observe. As an acid, 4-iodobenzoic acid is expected to be insoluble in acidic

solutions.
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Caption: Workflow for Qualitative Solubility Analysis.
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Protocol for Quantitative Solubility Determination
(Shake-Flask Method)
The isothermal shake-flask method is considered the gold standard for determining

thermodynamic equilibrium solubility due to its accuracy and reliability.

Objective: To quantitatively determine the solubility of 4-iodobenzoic acid in a specific solvent.

Materials and Equipment:

4-Iodobenzoic acid (high purity)

Solvent of interest (e.g., ethanol, analytical grade)

Glass vials with screw caps

Orbital shaker with temperature control (or water bath)

Analytical balance

Centrifuge

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis

spectrophotometer)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid 4-iodobenzoic acid to several vials. The excess solid

should be visually apparent to ensure saturation.

Accurately add a known volume of the chosen solvent to each vial.

Securely cap the vials to prevent solvent evaporation.
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Equilibration:

Place the vials in an orbital shaker or water bath set to a constant temperature (e.g., 25

°C).

Agitate the samples for a predetermined time (e.g., 24-72 hours) to ensure equilibrium is

reached. The time required should be determined empirically by sampling at different time

points until the concentration in solution remains constant.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the same temperature to let the

excess solid settle.

To ensure complete separation of the solid, centrifuge the vials at a moderate speed.

Sample Analysis:

Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot gravimetrically or volumetrically to a concentration within the calibrated

range of the analytical instrument.

Analyze the concentration of 4-iodobenzoic acid in the diluted sample using a validated

analytical method, such as HPLC-UV.

Calculation:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

The result is typically expressed in units such as g/L, mg/mL, or mol/L.
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Caption: Workflow for the Shake-Flask Solubility Method.

Conclusion
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This guide summarizes the available solubility data for 4-iodobenzoic acid and provides

detailed, actionable protocols for its determination. While quantitative data in organic solvents

is sparse in readily accessible literature, the methodologies described herein provide a robust

framework for researchers to generate this data as needed for their specific applications. The

interplay of the polar carboxylic acid group and the nonpolar iodinated aromatic ring results in a

solubility profile that is highly dependent on the solvent system, a critical consideration in drug

development, organic synthesis, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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